Cas no 1201784-90-8 (6-bromo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione)

• Product Name: 6-bromo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
• CAS No: 1201784-90-8
• MF: C₆H₄BrN₃O₂
• MW: 230.018859863281
• CID: 824447
• PubChem ID: 56923654
• Update Time: 2025-05-19

6-bromo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Bromopyrrolo[2,1-f][1,2,4]triazine-2,4-diol
• 6-bromo- Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
• 6-bromopyrrolo[1,2-f][1,2,4]triazine-2,4-diol
• 6-Bromopyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
• 6-bromo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
• SY322775
• DB-061704
• DTXSID90718763
• PS-17989
• SB74946
• 6-bromo-1H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
• 6-BROMO-1H,3H-PYRROLO[2,1-F][1,2,4]TRIAZINE-2,4-DIONE
• SCHEMBL18414640
• CS-0441975
• Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione, 6-bromo-
• BCP06147
• 6-Bromopyrrolo[2,1-f][1,2,4]triazin-2,4(1H,3H)-dione
• MFCD12400792
• 1201784-90-8
• SCHEMBL25326633
• AKOS015834513
• SC4340

• MDL： MFCD12911738
• Inchi： 1S/C6H4BrN3O2/c7-3-1-4-5(11)8-6(12)9-10(4)2-3/h1-2H,(H2,8,9,11,12)
• InChI Key： NETCQPWEMRFZLK-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(NC(NN2C=1)=O)=O

Computed Properties

• Exact Mass: 228.94869g/mol
• Monoisotopic Mass: 228.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 2.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 6-bromo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione

Comprehensive Analysis of 6-bromo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione (CAS No. 1201784-90-8)

6-bromo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione (CAS No. 1201784-90-8) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolo-triazine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents.

The compound's bromine substitution at the 6-position enhances its reactivity, enabling diverse functionalization for targeted applications. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for therapeutic candidates. With the growing demand for small-molecule drugs, 6-bromo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione has gained attention as a scaffold for high-throughput screening libraries. Its CAS No. 1201784-90-8 is frequently searched in chemical databases, reflecting its industrial and academic importance.

In the context of green chemistry, synthetic routes for this compound are being refined to minimize waste and improve yield. Innovations in catalysis and solvent-free reactions align with sustainability trends, addressing concerns about environmental impact. Additionally, its potential in crop protection formulations is under exploration, leveraging its heterocyclic stability to enhance pesticide efficacy.

Analytical characterization of 6-bromo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for regulatory compliance in pharmaceutical manufacturing. The compound’s thermal stability and solubility profile are also key parameters for formulation scientists.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a groundbreaking approach in targeted protein degradation. This aligns with the rising interest in next-generation therapeutics, as evidenced by frequent queries in scientific literature and patent filings. The compound’s versatility positions it as a cornerstone in precision medicine development.

For suppliers and researchers, sourcing high-quality 6-bromo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione (CAS No. 1201784-90-8) requires verifying certificates of analysis (CoA) and GMP compliance. The compound’s niche yet expanding role underscores the need for reliable chemical sourcing platforms, a topic often searched in B2B marketplaces.